Cas no 31093-47-7 (Benzenesulfonic acid,decyl-)

• Product Name: Benzenesulfonic acid,decyl-
• CAS No: 31093-47-7
• MF: C₁₆H₂₆O₃S
• MW: 298.44084405899
• CID: 309287
• PubChem ID: 169254
• Update Time: 2025-04-19

Benzenesulfonic acid,decyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,decyl-
• 2-decylbenzenesulfonic acid
• benzenesulfonic acid, 2-decyl-
• DECYLBENZENESULFONIC ACID
• Decylbenzene sulfonate
• A823018
• Benzenesulfonic acid, decyl-
• 31093-47-7
• SCHEMBL23876

• Inchi： 1S/C16H26O3S/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14-16(15)20(17,18)19/h10-11,13-14H,2-9,12H2,1H3,(H,17,18,19)
• InChI Key： UAZLASMTBCLJKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 298.16038
• Monoisotopic Mass: 298.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.077
• Refractive Index: 1.513
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives